Protein coronas are known to alter the physicochemical properties, colloidal stability, and biological fate of nanoparticles. Using human serum albumin (HSA) and polystyrene nanoparticles (NPs) with anionic or cationic surface chemistries, we show that protein coronas also govern the surface activity of PS nanoparticles as well as their interactions with a model red blood cell (RBC) lipid monolayer. The adsorption kinetics of bare nanoparticles (no corona) and nanoparticles with a hard corona (HC) at an air–water interface were well-described theoretically, which revealed that the adsorption energy was greater with the corona due to hydrophobic interactions that were enhanced with protein restructuring. Corona complexation increased the concentration of nanoparticles at the interface and led to the formation of interfacial aggregates. Despite clear differences in monolayer structure, the compressibility of PS–HC monolayers was similar to free HSA, indicating that conformational changes associated with the protein were not restricted in a hard corona. The intrinsic behavior of the proteins driving the surface activity and compressibility of the complexes at an air–water interface was also observed at an air–lipid (RBC)–water interface. In this case the lipid monolayer acted as a barrier and reduced the interface concentration of bare nanoparticles. However, with a corona the nanoparticles penetrated into the monolayer and led to the formation of NP–HC–lipid ‘pillars’ that extended into air. Our results suggest that nanoparticle surface activity, and changes in surface activity due to corona formation, are insightful parameters to predicting nanoparticle–membrane interactions, complementing the conventional view that electrostatic forces are dominant.

Materials that contain fine or nanoscale particles are already produced in large quantities and are currently re-assessed. At the same time, there is ongoing development of new and innovative nanoparticles (NPs). Risk assessment strategies for NPs are of key importance, as their impact on ecosystems and humans is still not fully understood. However, in view of the increasing variety of NPs on the market, the testing of each individual material is too time-consuming and costly. A grouping of NPs based on their intrinsic properties of concern for possible toxicological effects would be a major improvement for risk assessment. So far, no unifying intrinsic particle properties have been identified that can be used across all materials for the determination of the possible pathogenicity of NPs. The formation of reactive oxygen species by particles represents an intrinsic property. It is often referred to as “oxidative potential” (OP) and is considered a promising grouping metric as several studies demonstrated an association between (nano-)particle exposure, OP and toxicological effects. However, other studies contradict these findings and these discrepancies might be due to OP-independent differences in the physico-chemical properties of particles and differences in study design, as well as to the heterogeneity of existing OP measurement assays. In this paper, we discuss and compare different methods to determine the OP of particles, their pros and cons and their potential applicability towards improved hazard assessment and grouping of NPs.

Graphene-based nanosheets (GBNs) are 2D atomically thin nanomaterials with extraordinary physicochemical properties in terms of tuneable surface properties, controllable structure and easy modification. The emerging class of graphene-based materials has attracted substantial research interest over the past decades, particularly in water purification. Isolated GBNs are considered excellent adsorbents for pollutants because of their large surface area, strong π interactions and abundant functional groups. Furthermore, the constructed multidimensional macrostructure shows great potential in practical environmental remediation. Graphene-based materials provide a novel approach to challenging environmental issues. Considering the rapid development of graphene-based materials, this review serves as a valuable platform to summarize previous investigations, current developments and future opportunities of graphene-based materials in water purification. The contents of this review mainly include synthetic methods, structural properties, adsorption performance of GBNs and the structural regulation and practical application of 2D and 3D graphene-based macrostructures. Given that, the environmental friendliness of GBNs, considering the whole cycle from synthesis to application, is evaluated.

Designing tungsten (W) containing mesoporous photocatalysts has involved excessive usage of rare W salts. The present study depicts the role of ionic mesoporous organosilica (IMOS) constituting a polyethylene glycol (PEG)-linked bis-imidazolium chloride framework for the selective recovery of tungstate ions [WO42−] from wastewater and its subsequent use as a photocatalyst. The ion-exchange capacity of IMOS was investigated by varying the bed height of the column and flow-rate of wastewater. A maximum recovery of tungstate ions (q0 = 123.2 mg g−1) was observed with a bed height of 3 cm and a flow rate of 3 mL min−1. By using W(VI)-immobilized IMOS (W-IMOS), Rhodamine B dye (RhB) was oxidized through successive adsorption (30%) in the dark and photocatalytic degradation (66%) under UV-vis light irradiation. The results are attributed to better interfacial charge transfer between localized WO42− and the organic moieties of IMOS, which lowered the band gap (Eg) and enhanced the photodegradation rate (kapp) from 0.330 to 0.485 h−1 for RhB within 6 h. Quenching experiments for active radicals were performed by EPR analysis to discover the degradation mechanism. PL spectra of the catalysts exhibited electronic behaviour. The surface charge density was recorded with the help of the pH drift method and the PZC was estimated. The XPS studies demonstrated the chemical stability of IMOS after adsorption and subsequent photocatalytic degradation. The investigation reveals the approach of fabricating a photocatalyst by merely using nanomaterials and a secondary source of precious metals and simultaneously assisting in the destruction of organic pollutants.

Copper based nanoparticles (NPs) are used extensively in industrial and commercial products as sensors, catalysts, surfactants, antimicrobials, and for other purposes. The high production volume and increasing use of copper-based NPs make their ecological risk a concern. Commonly used copper-based NPs are composed of metallic copper or copper oxide (Cu and CuO NPs); however, their environmental toxicity can vary dramatically depending on their physico-chemical properties, such as dissolution, aggregation behavior, and the generation of reactive oxygen species. Here, we investigated the NP dissolution, organismal uptake and aquatic toxicity of Cu and CuO NPs at 0, 0.1, 1, 5 or 10 mg Cu per L using a previously developed multi-species microcosm. This 5 day microcosm assay was comprised of C. reinhardtti, E. coli, D. magna, and D. rerio. We hypothesized that Cu and CuO NPs can elicit differential toxicity to the organisms due to alterations in particle dissolution and variations in organismal uptake. The actual concentrations of dissolved Cu released from the NPs were compared to ionic copper controls (CuCl2) at the same concentrations to determine the relative contribution of particulate and dissolved Cu on organism uptake and toxicity. We found that both NPs had higher uptake in D. magna and zebrafish than equivalent ionic exposures, suggesting that both Cu-based NPs are taken up by organisms. Cu NP exposures significantly inhibited algal growth rate, D. magna survival, and zebrafish hatching while exposure to equivalent concentrations of CuCl2 (dissolved Cu fraction) and CuO NPs did not. This indicates that Cu NPs themselves likely elicited a particle-specific mechanism of toxicity to the test organisms, or a combination effect from ionic Cu and the Cu NPs. Overall, this work was the first study to utilize a small-scale rapid assay designed to evaluate the fate and ecotoxicological impacts of Cu and CuO NPs in a mixed aquatic community.

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A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content

A graphical abstract is available for this content